Cas no 2092849-43-7 (2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine)

• Product Name: 2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine
• CAS No: 2092849-43-7
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD31926597
• CID: 5105485
• Update Time: 2026-03-03

2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 3H-Imidazo[4,5-b]pyridine, 2-bromo-5-methoxy-
• 2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine

• MDL： MFCD31926597
• Inchi： 1S/C7H6BrN3O/c1-12-5-3-2-4-6(10-5)11-7(8)9-4/h2-3H,1H3,(H,9,10,11)
• InChI Key： MWSINXMSFGFTKP-UHFFFAOYSA-N
• SMILES： C12NC(Br)=NC1=CC=C(OC)N=2

Additional information on 2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine

Comprehensive Overview of 2-Bromo-5-methoxy-3H-imidazo[4,5-b]pyridine (CAS No. 2092849-43-7)

The compound 2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine (CAS No. 2092849-43-7) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and material science research. With its unique structural features, this compound serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, owing to the presence of both bromo and methoxy functional groups, which enhance its reactivity and binding affinity.

In recent years, the demand for imidazo[4,5-b]pyridine derivatives has surged, driven by their role in developing kinase inhibitors and other therapeutic agents. The 2-bromo-5-methoxy variant stands out due to its balanced electronic properties, making it a valuable scaffold for medicinal chemistry. Scientists are exploring its utility in targeting diseases such as cancer and inflammatory disorders, aligning with the growing trend of personalized medicine and targeted therapies.

From a synthetic perspective, CAS 2092849-43-7 offers several advantages. Its bromine substituent facilitates cross-coupling reactions, enabling the construction of complex molecular architectures. Meanwhile, the methoxy group contributes to solubility and metabolic stability, critical factors in drug design. These attributes have made it a popular choice for high-throughput screening and combinatorial chemistry, addressing the need for efficient lead optimization in modern drug development.

The compound's relevance extends beyond pharmaceuticals. In material science, 2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine is investigated for its optoelectronic properties. Its conjugated system and electron-rich heterocycle make it a candidate for organic light-emitting diodes (OLEDs) and photovoltaic devices. This dual applicability underscores its importance in interdisciplinary research, bridging the gap between life sciences and advanced materials.

Environmental and safety considerations are also paramount when working with CAS 2092849-43-7. While not classified as hazardous, proper handling protocols are essential to ensure workplace safety. Researchers emphasize green chemistry principles, such as solvent selection and waste minimization, to align with global sustainability goals. This approach resonates with the increasing focus on eco-friendly synthetic routes in academia and industry.

For those seeking detailed technical data, 2-bromo-5-methoxy-3H-imidazo[4,5-b]pyridine is characterized by NMR, HPLC, and mass spectrometry to confirm purity and identity. Suppliers often provide certificates of analysis (CoA) to meet regulatory standards, catering to the rigorous requirements of preclinical studies. Such documentation is crucial for researchers navigating the complexities of intellectual property and patent filings in competitive markets.

In summary, CAS No. 2092849-43-7 represents a compelling case study in the convergence of chemistry, biology, and materials engineering. Its multifaceted applications—from drug discovery to renewable energy technologies—highlight its enduring value in scientific innovation. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.